Cas no 102433-70-5 (Urea,N-(2-chloroethyl)-N'-(2,3,5,6-tetramethylphenyl)-)

• Product Name: Urea,N-(2-chloroethyl)-N'-(2,3,5,6-tetramethylphenyl)-
• CAS No: 102433-70-5
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 187658
• PubChem ID: 294114
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-(2,3,5,6-tetramethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-(2,3,5,6-tetramethylphenyl)-
• 1-(2-chloroethyl)-3-(2,3,5,6-tetramethylphenyl)urea
• AC1L6L97
• AC1Q5LTU
• ACMC-20cw00
• CTK4A1075
• KST-1A9600
• NSC162078
• Urea, 1-(2-chloroethyl)-3-(2,3,5,6-tetramethylphenyl)-
• NSC-162078
• 102433-70-5
• DTXSID80145120

• Inchi： 1S/C13H19ClN2O/c1-8-7-9(2)11(4)12(10(8)3)16-13(17)15-6-5-14/h7H,5-6H2,1-4H3,(H2,15,16,17)
• InChI Key： NPOTVBZBUUIREW-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

• Exact Mass: 254.11877
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13